2,7-Diazaspiro[4.4]nonane, 2-methyl-7-(phenylmethyl)-

• Molecular Formula: C15H22N2
• Molecular Weight: 230.35 g/mol
• IUPAC Name: 2-benzyl-7-methyl-2,7-diazaspiro[4.4]nonane
• InChI: InChI=1S/C15H22N2/c1-16-9-7-15(12-16)8-10-17(13-15)11-14-5-3-2-4-6-14/h2-6H,7-13H2,1H3
• InChI Key: JGYPHXHSHDDFRM-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(C1)CCN(C2)CC3=CC=CC=C3

Description

2,7-Diazaspiro[4.4]nonane, 2-methyl-7-(phenylmethyl)- is a useful research compound. Its molecular formula is C15H22N2 and its molecular weight is 230.35 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 1.36 g (5.0 mmol) 7-benzyl-2-methyl-2,7-diazaspiro[4.4]nonane-1,3,8-trione in 50 ml tetrahydrofuran was added dropwise to a suspension of 0.95 g (25 mmol) lithium aluminum hydride in 30 ml tetrahydrofuran. The mixture was stirred overnight at room temperature, refluxed one hour, cooled, and treated dropwise with 0.95 ml water, 0.95 ml 15% sodium hydroxide solution and 2.8 ml water. After removal of the inorganic solids by filtration, the filtrate was concentrated in vacuo to give a syrup which was dissolved in isopropanol and treated with excess 6N hydrogen chloride in isopropanol. Crystallization afforded 0.97 g of the title compound, mp 233°-234° C.